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Compound of Interest

Compound Name: Microline

CAS No.: 60958-71-6

Cat. No.: B14602288

Get Quote

This guide provides a comprehensive overview of the methodologies and diagnostic

characteristics used to identify the mineral microcline in a hand specimen. Tailored for

researchers, scientists, and professionals in drug development who may encounter

mineralogical analysis, this document details the physical properties, distinguishing features,

and experimental protocols necessary for accurate identification.

Introduction to Microcline
Microcline (KAlSi₃O₈) is a significant rock-forming tectosilicate mineral and a member of the

potassium-rich alkali feldspar group.[1] It is a polymorph of orthoclase and sanidine, meaning

they share the same chemical formula but differ in crystal structure.[2] Microcline crystallizes in

the triclinic system and is the low-temperature form of potassium feldspar, typically forming

during the slow cooling of orthoclase.[1][3][4] It is a common constituent of felsic igneous rocks

like granite and pegmatite, as well as metamorphic rocks such as gneisses and schists.[5][6]

Accurate identification is crucial for petrological and geochemical studies.
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Physical Properties for Hand Specimen
Identification
Visual inspection and basic physical tests are the primary methods for identifying microcline in

a hand specimen.

Color: Microcline exhibits a wide range of colors, most commonly white, grey, tan, salmon-

pink, or yellowish.[1][5] A distinctive bluish-green to green variety, known as amazonite, is a

key indicator of microcline, as this coloration is not found in orthoclase.[1][2]

Luster: The mineral typically displays a vitreous (glassy) luster on its crystal and cleavage

faces.[1][3]

Crystal Habit & Form: Microcline can be anhedral (lacking well-defined crystal faces) within a

rock matrix or euhedral (well-formed).[1] Crystals are often short, prismatic, or tabular and

can be exceptionally large in pegmatites, with some single crystals weighing several tons.[5]

[7]

Cleavage: Microcline has two prominent cleavage directions. It possesses perfect cleavage

on the {001} plane and good cleavage on the {010} plane.[1][3][4] These two cleavage

planes intersect at an angle of 90°41', a slight deviation from the perfect 90° angle seen in its

monoclinic polymorph, orthoclase.[1] This near-right-angle cleavage is a fundamental

characteristic of the feldspar group.

Hardness: On the Mohs scale of hardness, microcline ranges from 6 to 6.5, making it a

relatively hard mineral.[1][4] It can scratch glass and cannot be scratched by a steel knife.

Streak: The streak of microcline, observed by rubbing the mineral against an unglazed

porcelain plate, is white.[1][4]

Fracture: When broken against its cleavage planes, microcline exhibits an uneven or

conchoidal fracture.[1][4]

Key Distinguishing Features
While its general physical properties are similar to other feldspars, two features are particularly

diagnostic for microcline, though they can be challenging to observe without magnification.
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Perthitic Texture
Many microcline specimens exhibit perthitic texture, which is an intergrowth of two feldspars.[8]

It consists of thin lamellae or irregular veins of sodium-rich feldspar (albite) that have exsolved

from a host crystal of potassium-rich microcline during cooling.[8][9] In hand specimens, this

texture can appear as wavy, vein-like, or patchy discolorations within the crystal, often with the

white or grey albite lamellae contrasting with the pink or salmon color of the microcline host.[6]

[8] This feature is often visible to the naked eye or with a hand lens.[6]

"Tartan" Twinning
The most definitive characteristic of microcline is its unique "tartan" or gridiron twinning.[10]

This pattern results from the combination of two polysynthetic twin laws—the Albite and

Pericline laws—which intersect at nearly right angles.[1][7] While this feature is unmistakably

clear under a polarizing microscope, it can sometimes be observed in hand specimens on a

cleavage face.[1][5] The effect may appear as a subtle, grid-like or "plaid" pattern of reflections

when the specimen is rotated under a light source.[5][11] The presence of this twinning

confirms the mineral is microcline, as it forms when monoclinic orthoclase inverts to the triclinic

microcline structure.[1][10]

Comparison with Similar Minerals
Distinguishing microcline from other feldspars, particularly orthoclase, can be difficult in a hand

specimen.

Microcline vs. Orthoclase: Both are potassium feldspars with nearly identical physical

properties.[2][12] Key differences include:

Twinning: Orthoclase does not exhibit the characteristic tartan twinning of microcline.[7]

Color: The vibrant green amazonite variety is exclusive to microcline.[2]

Texture: Perthitic texture is more commonly visible in microcline than in orthoclase.[9]

Occurrence: Microcline is the lower-temperature polymorph, favored by slower cooling in

deep-seated plutonic rocks and pegmatites, whereas orthoclase is more common in

shallower intrusions.[6][13]
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Microcline vs. Plagioclase Feldspar: Plagioclase feldspars often show striations on their

cleavage faces due to simple polysynthetic twinning (Albite law). These striations appear as

fine, parallel lines, unlike the cross-hatched pattern of microcline's tartan twinning.

Quantitative Data Summary
The following table summarizes the key quantitative properties of microcline for easy reference

and comparison.

Property Value Notes

Chemical Formula KAlSi₃O₈
Potassium-rich alkali feldspar.

[1]

Crystal System Triclinic
A key difference from

monoclinic orthoclase.[1][2]

Mohs Hardness 6 - 6.5
Scratches glass; not scratched

by a steel knife.[1][4]

Specific Gravity 2.54 - 2.57 g/cm³
Relatively low density for a

silicate mineral.[4][10]

Cleavage
Perfect on {001}, Good on

{010}

Two directions intersecting at

~90°.[1][3]

Experimental Protocols
The following protocols outline the standard procedures for examining a hand specimen to

identify microcline.

Hardness Test
Objective: To determine the mineral's hardness relative to the Mohs scale.

Materials: Hand specimen, glass plate (hardness ~5.5), steel knife or nail (hardness ~5.5).

Procedure: a. Select a fresh, unweathered surface on the specimen. b. Attempt to scratch

the glass plate with a sharp edge of the mineral. c. Observation: If the mineral scratches the
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glass, its hardness is greater than 5.5. Microcline (hardness 6-6.5) will readily scratch glass.

[1] d. Attempt to scratch the mineral with the point of a steel knife. e. Observation: If the knife

does not scratch the mineral, its hardness is greater than 5.5.

Cleavage and Fracture Observation
Objective: To identify the number of cleavage planes and their intersection angle.

Materials: Hand specimen, hand lens (10x magnification), light source.

Procedure: a. Hold the specimen under a bright light source. b. Slowly rotate the specimen,

looking for flat, reflective surfaces that appear and disappear as the angle of light changes.

These are cleavage planes. c. Identify the number of distinct directions in which these planes

occur. Microcline should exhibit two main directions.[1] d. Using the hand lens, examine the

angle at which these planes intersect. e. Observation: Note if the angle is approximately 90°.

In microcline, the angle is very close to 90°, a defining feature of feldspars.[1][6] Observe

non-cleavage surfaces for an uneven or conchoidal fracture pattern.[4]

Twinning and Perthite Observation
Objective: To identify the presence of tartan twinning or perthitic texture.

Materials: Hand specimen, hand lens (10x magnification), directional light source.

Procedure: a. Examine a clean cleavage surface under the light source. b. For perthite, look

for fine, wavy, or spindle-shaped intergrowths of a different color (typically white or grey

albite) within the main mineral mass (the host microcline).[6][8] This texture is often readily

visible. c. For tartan twinning, tilt the specimen back and forth under the light. Look for a

subtle, cross-hatched or grid-like pattern of shimmering reflections.[10] This may be very

difficult to see but is diagnostic if present. The pattern is caused by the slightly different

orientations of the intersecting twin lamellae.[7]

Visualization of Identification Workflow
The logical process for identifying microcline in a hand specimen can be visualized as a

diagnostic workflow. This diagram outlines the key decision points based on observable

properties.
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Caption: Diagnostic workflow for the identification of microcline in a hand specimen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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